![molecular formula C19H24ClN7.2HCl B1191936 CGP 74514 dihydrochloride](/img/no-structure.png)
CGP 74514 dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Potent cdk1 inhibitor (IC50 = 25 nM). Reduces Akt phosphorylation and increases mitochondrial damage in leukemia cells in vitro in combination with LY 294002.
Scientific Research Applications
Inhibition of Kinase Activities and Potential in Cancer Treatment : CGP 41251, a derivative of staurosporine, has been found to inhibit protein kinase C (PKC) and is studied for its potential in treating glioblastomas, possibly in combination with radiation therapy. It inhibits CDC2 and CDK2 kinase activities, leading to increased radiation sensitivity in human glioblastoma cells (Begemann et al., 1998).
Combination Analyses with Other Drugs : CGP-74514A hydrochloride has been studied in combination with standard cytotoxic agents for the treatment of neuroendocrine tumors. It has shown synergistic and additive interactions, making it a potential candidate for incorporation into combination chemotherapy regimens (Larsson et al., 2009).
Selective Inhibition of Signaling Pathways : CGP 41251 has shown selective inhibition of protein kinase C activity and affects early events in the induction of proliferation by different growth stimuli, such as platelet-derived growth factor (PDGF) and protein kinase C-mediated signal transduction pathways (Andrejauskas-Buchdunger & Regenass, 1992).
Effects on Calcium Channels and Cardiac Function : Research has shown that CGP 28392, a compound related to CGP 74514 dihydrochloride, increases calcium influx in human platelets, indicating its potential impact on calcium channels and related cellular functions (Erne et al., 1984).
Potential Antitumor Activity : CGP 41251 has been studied for its antitumor activity in various murine and human tumor models. It has shown a broad antitumor spectrum against human tumors, suggesting it as a promising oral antitumor agent with a novel mechanism of action (Ikegami et al., 1995).
Properties
Molecular Formula |
C19H24ClN7.2HCl |
---|---|
Molecular Weight |
458.82 |
synonyms |
rel-N2-[(1R,2S)-2-Aminocyclohexyl]-N6-(3-chlorophenyl)-9-ethyl-9H-purine-2,6-diamine dihydrochloride |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.